Cas no 87711-76-0 (2-Heptanone, 3-[bis(methylthio)methylene]-)
87711-76-0 structure
Product Name:2-Heptanone, 3-[bis(methylthio)methylene]-
CAS No:87711-76-0
MF:C10H18OS2
MW:218.37932062149
CID:653193
PubChem ID:13208541
Update Time:2025-04-19
2-Heptanone, 3-[bis(methylthio)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptanone, 3-[bis(methylthio)methylene]-
- 3-[bis(methylsulfanyl)methylidene]heptan-2-one
- DTXSID70527911
- 87711-76-0
-
- Inchi: 1S/C10H18OS2/c1-5-6-7-9(8(2)11)10(12-3)13-4/h5-7H2,1-4H3
- InChI Key: KXBGCGSUBZLKRE-UHFFFAOYSA-N
- SMILES: S(C)/C(=C(/C(C)=O)\CCCC)/SC
Computed Properties
- Exact Mass: 218.07990754g/mol
- Monoisotopic Mass: 218.07990754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 67.7Ų
2-Heptanone, 3-[bis(methylthio)methylene]- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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